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Compound of Interest

Compound Name: 16-Methylheptadecanoyl-CoA

Cat. No.: B15551507

Get Quote

Introduction

16-Methylheptadecanoyl-CoA is a saturated, branched-chain fatty acyl-CoA that plays a role

in lipid metabolism. As an activated form of its corresponding fatty acid, it is an important

intermediate in various metabolic pathways. Accurate quantification of 16-
Methylheptadecanoyl-CoA in biological matrices is crucial for understanding its physiological

and pathological significance. This application note describes a robust and sensitive liquid

chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis

of 16-Methylheptadecanoyl-CoA in biological samples.

Principle of the Method

This method utilizes reversed-phase liquid chromatography for the separation of 16-
Methylheptadecanoyl-CoA from other endogenous acyl-CoAs and matrix components.

Detection and quantification are achieved using a triple quadrupole mass spectrometer

operating in positive electrospray ionization (ESI) mode. The quantification is performed using

multiple reaction monitoring (MRM), which offers high selectivity and sensitivity. A key

fragmentation characteristic of acyl-CoAs is the neutral loss of the 507 Da phosphoadenosine

diphosphate moiety, which is utilized for specific detection.[1][2][3][4][5]
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Experimental Protocols
1. Sample Preparation (from Tissue)

This protocol is adapted from established methods for long-chain fatty acyl-CoA extraction.[1]

[2]

Materials:

Tissue sample (e.g., liver, muscle)

Phosphate-buffered saline (PBS), ice-cold

Methanol, ice-cold

Internal Standard (IS) solution (e.g., C17:0-CoA, 10 µM in methanol)

Acetonitrile, ice-cold

Centrifuge capable of 15,000 x g and 4°C

Vacuum concentrator

Procedure:

Excise and weigh approximately 100-200 mg of tissue.

Wash the tissue twice with ice-cold PBS.

Homogenize the tissue in 2 mL of ice-cold methanol.

Add a known amount of internal standard solution.

Incubate the homogenate at -80°C for 15 minutes to precipitate proteins.

Centrifuge at 15,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new tube.
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Add 1 mL of ice-cold acetonitrile to the supernatant.

Evaporate the solvent to dryness using a vacuum concentrator.

Reconstitute the dried extract in 150 µL of the initial mobile phase (e.g., 80% Mobile

Phase A, 20% Mobile Phase B).

Vortex and centrifuge at 15,000 x g for 5 minutes at 4°C.

Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

2. Liquid Chromatography

Instrumentation: High-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

Mobile Phase A: 10 mM ammonium acetate in water, pH 6.8.[6]

Mobile Phase B: Acetonitrile.[6]

Gradient:

Time (min) % Mobile Phase B

0.0 20

15.0 100

22.5 100

22.6 20

| 30.0 | 20 |

Flow Rate: 0.2 mL/min.[6]

Column Temperature: 32°C.[6]
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Injection Volume: 10 µL.

3. Mass Spectrometry

Instrumentation: Triple quadrupole mass spectrometer.

Ionization Mode: Positive Electrospray Ionization (ESI+).[1][2][7]

MS Parameters:

Capillary Voltage: 3.20 kV[6]

Cone Voltage: 45 V[6]

Desolvation Gas (Nitrogen) Flow: 500 L/h[6]

Desolvation Temperature: 500°C[6]

Source Temperature: 120°C[6]

Collision Gas: Argon

MRM Transitions:

The precursor ion for 16-Methylheptadecanoyl-CoA ([M+H]⁺) is m/z 1048.7.

The characteristic product ion results from the neutral loss of 507 Da.[4][5]

The primary MRM transition to monitor is m/z 1048.7 -> 541.7.

Data Presentation
Table 1: Mass Spectrometry Parameters for 16-Methylheptadecanoyl-CoA and Internal

Standard
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Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Cone Voltage
(V)

Collision
Energy (eV)

16-

Methylheptadeca

noyl-CoA

1048.7 541.7 45 30

C17:0-CoA (IS) 1020.6 513.6 45 30

Table 2: Method Validation Data (Representative)

This table presents typical validation results for the quantification of long-chain acyl-CoAs,

adapted for 16-Methylheptadecanoyl-CoA.[1][2]

Parameter Result

Linearity (r²) > 0.99

Lower Limit of Quantification (LLOQ) 1 fmol on column

Accuracy (% Recovery) 95.2 - 108.5%

Intra-day Precision (%RSD) < 5%

Inter-day Precision (%RSD) < 10%
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Caption: Experimental Workflow for LC-MS/MS Analysis.
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Role of Long-Chain Acyl-CoAs in Metabolism
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Caption: Metabolic context of 16-Methylheptadecanoyl-CoA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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